Cas no 1419101-14-6 (2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane)

• Product Name: 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane
• CAS No: 1419101-14-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4596066
• PubChem ID: 72207775
• Update Time: 2025-06-16

2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane
• 2-methyl-8-azabicyclo[3.2.1]octan-2-ol
• SCHEMBL25041115
• CS-0057511
• 1419101-14-6
• PB35918
• 8-Azabicyclo[3.2.1]octan-2-ol, 2-methyl-
• SB20529
• DTXSID201274117

• Inchi： 1S/C8H15NO/c1-8(10)5-4-6-2-3-7(8)9-6/h6-7,9-10H,2-5H2,1H3
• InChI Key： YEKUVSNAXBBMKH-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CCC2(C)O

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane

Introduction to 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane (CAS No. 1419101-14-6)

2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane, identified by the Chemical Abstracts Service Number (CAS No.) 1419101-14-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its distinct bicyclic framework, incorporating an azabicyclo[3.2.1]octane core, combined with functional groups such as a hydroxyl and a methyl substituent, imparts a rich chemical diversity that makes it a promising candidate for various therapeutic applications.

The compound's molecular structure consists of a seven-membered ring containing two nitrogen atoms and one oxygen atom, with additional methyl and hydroxyl groups strategically positioned to enhance its pharmacological properties. This arrangement not only contributes to its stability but also facilitates interactions with biological targets, making it an attractive scaffold for drug design.

In recent years, 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane has been the subject of extensive research due to its potential in modulating various biological pathways. Studies have highlighted its role as a precursor or intermediate in the synthesis of more complex pharmacophores, which exhibit activities ranging from anti-inflammatory to neuroprotective effects. The presence of the azabicyclo moiety is particularly noteworthy, as it mimics natural bioactive molecules found in living systems, thereby enhancing binding affinity and selectivity.

One of the most compelling aspects of CAS No. 1419101-14-6 is its versatility in chemical modification. Researchers have leveraged its scaffold to develop derivatives with improved solubility, metabolic stability, and target specificity. For instance, modifications at the hydroxyl and methyl positions have been explored to fine-tune pharmacokinetic profiles, making it a valuable tool in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane's potential applications. Molecular docking simulations have revealed its interaction with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. These findings have prompted investigations into its efficacy as a therapeutic agent, particularly in contexts where precise molecular recognition is critical.

The compound's unique structural features also make it an interesting candidate for studying mechanistic pathways in drug action. Its bicyclic nature provides a rigid framework that can be exploited to design molecules with enhanced binding affinity and reduced off-target effects. This has led to its incorporation into libraries of compounds screened for novel therapeutic targets, including those relevant to cancer biology and infectious diseases.

From a synthetic chemistry perspective, CAS No. 1419101-14-6 serves as a versatile building block for constructing more complex molecules. Its synthesis involves multi-step reactions that showcase the ingenuity of modern organic chemistry techniques, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis strategies. These synthetic methodologies not only highlight the compound's synthetic utility but also contribute to the broader arsenal of tools available for medicinal chemists.

The pharmaceutical industry has taken note of these developments, with several companies investing in the optimization of 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane derivatives for clinical applications. Preclinical studies have demonstrated promising results in models of inflammation and pain management, where the compound exhibits dose-dependent effects comparable to existing therapeutics but with improved tolerability profiles.

Moreover, the environmental impact of synthesizing CAS No. 1419101-14-6 has been carefully considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste generation and minimizing hazardous byproducts. This aligns with global trends toward environmentally responsible drug development, ensuring that future applications of this compound are both effective and sustainable.

In conclusion, 2-Hydroxy-2-methyl-8-azabicyclo[3.2.1]octane (CAS No. 1419101-14-6) represents a fascinating intersection of structural complexity and biological activity. Its potential as a therapeutic agent, coupled with its utility as a synthetic intermediate, positions it as a cornerstone of modern medicinal chemistry research. As our understanding of its properties continues to evolve, so too will its applications across multiple domains of pharmaceutical discovery and development.